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Compound of Interest

Compound Name:
(6-Carbamoylpyridin-3-yl)boronic

acid

Cat. No.: B1442201 Get Quote

An In-Depth Technical Guide to the Storage and Handling of (6-Carbamoylpyridin-3-
yl)boronic acid

This guide provides an in-depth technical framework for the safe and effective storage and

handling of (6-Carbamoylpyridin-3-yl)boronic acid (CAS No. 1164100-82-6). Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

chemical principles with field-proven best practices to ensure compound integrity and

laboratory safety.

Compound Profile and Chemical Rationale
(6-Carbamoylpyridin-3-yl)boronic acid is a bifunctional molecule featuring a pyridine ring, a

carbamoyl group, and a boronic acid moiety.[1] This unique structure makes it a valuable

building block in medicinal chemistry, particularly in Suzuki-Miyaura cross-coupling reactions.[2]

However, the very features that grant its synthetic utility—the electron-deficient pyridine ring

and the reactive C-B bond—also dictate the stringent requirements for its storage and

handling. The boronic acid group is susceptible to degradation pathways that can compromise

sample purity and experimental reproducibility.

Table 1: Physicochemical Properties of (6-Carbamoylpyridin-3-yl)boronic acid
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Property Value Source(s)

CAS Number 1164100-82-6 [3][4]

Molecular Formula C₆H₇BN₂O₃ [3][4]

Molecular Weight 165.94 g/mol [3][4]

Appearance Solid (form may vary) General Knowledge

Storage Temperature
2-8°C (Refrigerated) or

Freezer
[1][3][5]

Solubility DMSO (Sparingly) [1]

Core Principles of Storage: Preserving Integrity
The primary objective when storing (6-Carbamoylpyridin-3-yl)boronic acid is to prevent its

chemical degradation. Boronic acids, while generally manageable solids, are prone to specific

degradation pathways that must be actively mitigated.[6]

Recommended Storage Conditions
For optimal stability, (6-Carbamoylpyridin-3-yl)boronic acid should be stored under the

following conditions:

Temperature: Refrigerate at 2-8°C for short-to-medium term storage.[1][3] For long-term

archival, storage in a freezer is recommended.[5] Low temperatures slow the kinetics of

potential degradation reactions.

Atmosphere: Store under an inert gas atmosphere, such as argon or nitrogen.[1][5] This is

the most critical parameter for preventing oxidative degradation.

Moisture: The compound must be kept dry in a tightly sealed container.[7] Boronic acids are

sensitive to moisture, which can facilitate decomposition and the formation of boroxines.

Light: While not explicitly cited for this specific compound, storing in an opaque or amber vial

is a general best practice to prevent potential photolytic degradation.
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The Chemistry Behind the Conditions: Degradation
Pathways
Understanding the "why" behind these storage protocols is key to ensuring their rigorous

application. Two primary non-enzymatic degradation pathways threaten the integrity of

arylboronic acids.

Oxidative Degradation (Protodeboronation): The carbon-boron bond can be cleaved by

oxidative processes, replacing the boronic acid moiety with a hydroxyl group.[8] This reaction

is often mediated by exposure to atmospheric oxygen and can be accelerated by trace metal

impurities. Storing under an inert atmosphere directly counters this pathway.

Dehydration to Boroxines: In the presence of water or simply upon standing, three molecules

of a boronic acid can undergo intermolecular dehydration to form a stable, six-membered

trimeric anhydride called a boroxine.[6] While this process is often reversible, it complicates

accurate weighing and stoichiometry calculations in reactions. Storing in a desiccated, tightly

sealed container minimizes this risk.
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Storage & Handling Decision Workflow

Receive Compound

Inspect Container Seal

Store at 2-8°C
under Inert Gas

Seal Intact

Prepare for Use

Weigh in Fume Hood
(or Ventilated Enclosure)

Dissolve in Anhydrous Solvent Dispose of Waste
(Follow EHS Guidelines)

Empty Containers &
Contaminated PPE

Purge with Inert Gas
& Reseal Tightly

Return to Storage

Click to download full resolution via product page

Caption: Decision workflow for handling (6-Carbamoylpyridin-3-yl)boronic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1442201?utm_src=pdf-body-img
https://www.benchchem.com/product/b1442201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Protocols: A Self-Validating System
Adherence to rigorous handling protocols is non-negotiable to ensure both operator safety and

compound integrity. Arylboronic acids are classified as irritants, causing skin and serious eye

irritation.[5][9]

Engineering and Personal Protective Controls
Primary Engineering Control: Always handle the solid material within a certified chemical

fume hood or a ventilated balance enclosure.[10][11] This prevents inhalation of fine dust

particles and contains any potential spills.[9]

Personal Protective Equipment (PPE): A standard PPE ensemble is mandatory:

Eye Protection: Chemical safety goggles are required at all times.[9]

Hand Protection: Wear chemical-resistant gloves (nitrile is a suitable choice).[11][12]

Inspect gloves before use and replace them immediately if contaminated.

Body Protection: A lab coat must be worn to protect against skin contact.[12]

Step-by-Step Protocol for Weighing and Solution
Preparation
This protocol is designed as a self-validating system, where each step's rationale contributes to

the overall success of the experiment.

Preparation: Before retrieving the compound from storage, ensure the chemical fume hood is

operational and the workspace is clean. Prepare all necessary equipment (spatula, weigh

paper/boat, vial, anhydrous solvent, vortexer).

Equilibration: Allow the sealed container of (6-Carbamoylpyridin-3-yl)boronic acid to

equilibrate to ambient temperature for 15-20 minutes before opening. Causality: This crucial

step prevents atmospheric moisture from condensing onto the cold solid, which would

compromise its stability.
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Aliquotting: Inside the fume hood, open the container and quickly weigh the desired amount

of solid. Minimize the time the bulk material is exposed to the atmosphere.

Transfer and Dissolution: Transfer the weighed solid to a suitable vial. Add the appropriate

volume of anhydrous solvent (e.g., DMSO) and seal the vial. Agitate or vortex until the solid

is completely dissolved.

Storage of Stock: If the stock solution is to be stored, purge the vial headspace with an inert

gas (argon or nitrogen) before tightly sealing. Store refrigerated and protected from light.

Cleanup and Re-storage: Clean all equipment thoroughly. Before returning the bulk solid to

storage, purge the container's headspace with inert gas, seal it tightly with paraffin film for

extra security, and place it back in the refrigerator.

Waste Disposal: Treat all contaminated materials (gloves, weigh boats, wipers) as hazardous

chemical waste and dispose of them according to your institution's Environmental Health and

Safety (EHS) guidelines.[9][12]

Caption: Key degradation pathways for (6-Carbamoylpyridin-3-yl)boronic acid.

Incompatibilities and Disposal
Chemical Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and

strong bases, as these can promote rapid decomposition.[9][10]

Disposal: Unused material and contaminated waste must be treated as hazardous chemical

waste.[12] Do not dispose of it down the drain.[7] Arrange for disposal through a licensed

professional waste disposal service in accordance with local, state, and federal regulations.

[5]

Conclusion
The utility of (6-Carbamoylpyridin-3-yl)boronic acid in modern synthetic and medicinal

chemistry is undeniable. However, realizing its full potential requires a foundational

understanding of its chemical liabilities. By implementing the rigorous storage and handling

protocols outlined in this guide—grounded in the principles of mitigating oxidative degradation
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and dehydration—researchers can ensure the compound's integrity, leading to more reliable,

reproducible, and safer scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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